4-(4-Nitronaphthalen-1-yloxy)pyridin-2-amine

• Molecular Formula: C15H11N3O3
• Molecular Weight: 281.27 g/mol
• IUPAC Name: 4-(4-nitronaphthalen-1-yl)oxypyridin-2-amine
• InChI: InChI=1S/C15H11N3O3/c16-15-9-10(7-8-17-15)21-14-6-5-13(18(19)20)11-3-1-2-4-12(11)14/h1-9H,(H2,16,17)
• InChI Key: ZYLBTAJGPCACPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2OC3=CC(=NC=C3)N)[N+](=O)[O-]

Description

4-(4-Nitronaphthalen-1-yloxy)pyridin-2-amine is a useful research compound. Its molecular formula is C15H11N3O3 and its molecular weight is 281.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 2-aminopyridin-4-ol (53.9 g, 489 mmol) in acetonitrile (500 mL) was added DBU (102 mL, 678 mmol) dropwise over 30 min. The resulting solution was stirred at RT for 30 min and was then treated dropwise with a solution of 1-fluoro-4-nitronaphthalene (72.0 g, 377 mmol) in acetonitrile (400 mL) over 50 min. After stirring overnight at RT the reaction was heated at 50° C. for 2 hr. The reaction was removed from the heat, but not cooled and with stirring, treated with water (6×100 mL). The mixture was allowed to cool to RT over 2 hr and was then cooled further to 0° C. The yellow precipitate was collected by filtration and washed sequentially with a mixture of water and acetonitrile (1:1, 2×100 mL) and then with water (500 mL) to give the title compound as a yellow solid (76.0 g, 70%): m/z 283 (M+H)+ (ES+).